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Compound of Interest

Compound Name: Amdinocillin

Cat. No.: B1665348 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Amdinocillin (formerly known as mecillinam) is a β-lactam antibiotic with a unique mechanism

of action, primarily targeting penicillin-binding protein 2 (PBP2) in Gram-negative bacteria. This

selective action makes it particularly effective against many members of the Enterobacterales

order, including strains resistant to other β-lactams. Accurate determination of its in vitro activity

through standardized susceptibility testing methods is crucial for both clinical diagnostics and

drug development research.

This document provides a detailed protocol for determining the minimum inhibitory

concentration (MIC) of amdinocillin using the broth microdilution method, based on

established guidelines from the Clinical and Laboratory Standards Institute (CLSI) and the

European Committee on Antimicrobial Susceptibility Testing (EUCAST).

Data Presentation: In Vitro Activity of Amdinocillin
The following table summarizes the in vitro activity of amdinocillin against a range of clinically

relevant Enterobacterales. Data is presented as the minimum inhibitory concentration required

to inhibit 50% (MIC₅₀) and 90% (MIC₉₀) of the tested isolates.
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Bacterial Species Number of Isolates MIC₅₀ (mg/L) MIC₉₀ (mg/L)

Escherichia coli 302 0.5 1

Klebsiella

pneumoniae
58 2 8

Proteus mirabilis 30 1 4

Enterobacter cloacae 16 0.5 2

Citrobacter spp. 8 0.25 1

Klebsiella oxytoca 11 1 4

Morganella morganii - 32 128

Proteus vulgaris - 128 128

Experimental Protocols
Preparation of Amdinocillin Stock Solution
Proper preparation and storage of the amdinocillin stock solution are critical for accurate and

reproducible MIC results.

Materials:

Amdinocillin powder (analytical grade)

Dimethyl sulfoxide (DMSO) or sterile distilled water

Sterile, polypropylene microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Procedure:
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Calculate the required weight of amdinocillin powder to prepare a stock solution of a

desired concentration (e.g., 1280 mg/L). Use the following formula: Weight (mg) = [Desired

Concentration (mg/L) x Volume (L)] / [Potency (µg/mg) / 1000]

Carefully weigh the calculated amount of amdinocillin powder and transfer it to a sterile

tube.

Add the appropriate volume of solvent (DMSO or sterile distilled water) to achieve the

desired stock concentration.[1][2]

Vortex the solution until the powder is completely dissolved.

Aliquot the stock solution into sterile, single-use tubes.

Storage: Store the aliquoted stock solution at -20°C for up to one month or at -80°C for up to

six months.[1] Avoid repeated freeze-thaw cycles.

Broth Microdilution Protocol
This protocol is based on the general guidelines for broth microdilution outlined in CLSI

document M07 and by EUCAST.

Materials:

Cation-adjusted Mueller-Hinton Broth (CAMHB)

Sterile 96-well microtiter plates

Bacterial inoculum standardized to 0.5 McFarland turbidity

Amdinocillin stock solution

Sterile diluent (e.g., sterile water or saline)

Multichannel pipette

Plate reader or manual reading mirror

Procedure:
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Preparation of Microtiter Plates: a. Prepare a series of two-fold dilutions of the amdinocillin
stock solution in CAMHB to achieve the desired final concentration range in the microtiter

plate wells (typically 0.06 to 64 mg/L). b. Using a multichannel pipette, dispense 50 µL of the

appropriate amdinocillin dilution into each well of the 96-well plate. c. Include a growth

control well containing 100 µL of CAMHB without any antibiotic and a sterility control well

with 100 µL of uninoculated CAMHB.

Inoculum Preparation: a. From a fresh (18-24 hour) culture on a non-selective agar plate,

select several colonies and suspend them in sterile saline or broth. b. Adjust the turbidity of

the suspension to match a 0.5 McFarland standard. This corresponds to approximately 1-2 x

10⁸ CFU/mL. c. Within 15 minutes of standardization, dilute the adjusted inoculum in

CAMHB to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in each well of the

microtiter plate.

Inoculation of Microtiter Plates: a. Add 50 µL of the standardized bacterial inoculum to each

well (except the sterility control well), resulting in a final volume of 100 µL per well.

Incubation: a. Cover the microtiter plates with a lid or sealing tape to prevent evaporation. b.

Incubate the plates at 35 ± 2°C in ambient air for 16-20 hours.

Reading and Interpretation of Results: a. Following incubation, examine the plates for

bacterial growth. The MIC is the lowest concentration of amdinocillin that completely inhibits

visible growth of the organism. b. Growth is indicated by turbidity or a pellet at the bottom of

the well. The growth control well should show distinct turbidity. The sterility control well

should remain clear.

Quality Control
Regular quality control is essential to ensure the accuracy and reproducibility of the

susceptibility testing results.

Recommended QC Strain:Escherichia coli ATCC® 25922™ is the recommended quality

control strain for susceptibility testing of Enterobacterales.

Expected MIC Range: While EUCAST states that agar dilution is the reference method for

amdinocillin, for broth microdilution, laboratories should establish their own internal quality

control ranges for E. coli ATCC® 25922 with amdinocillin. These ranges should be based
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on consistent, repeated testing. The EUCAST QC tables should be consulted for

comprehensive quality control information.[1][3]

Frequency: Quality control testing should be performed each time a new batch of reagents is

used or at least weekly.

Mandatory Visualizations
Experimental Workflow for Amdinocillin Broth
Microdilution
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Caption: Workflow for amdinocillin broth microdilution susceptibility testing.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://iacld.com/UpFiles/Documents/672a1c7c-d4ad-404e-b10e-97c19e21cdce.pdf
https://www.benchchem.com/product/b1665348#protocol-for-amdinocillin-susceptibility-testing-by-broth-microdilution
https://www.benchchem.com/product/b1665348#protocol-for-amdinocillin-susceptibility-testing-by-broth-microdilution
https://www.benchchem.com/product/b1665348#protocol-for-amdinocillin-susceptibility-testing-by-broth-microdilution
https://www.benchchem.com/product/b1665348#protocol-for-amdinocillin-susceptibility-testing-by-broth-microdilution
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1665348?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1665348?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

